Cas no 2504203-51-2 (N-Boc-3-fluoro-2-nitroaniline)

• Product Name: N-Boc-3-fluoro-2-nitroaniline
• CAS No: 2504203-51-2
• MF: C₁₁H₁₃FN₂O₄
• MW: 256.230326414108
• CID: 5672467
• PubChem ID: 86632631
• Update Time: 2023-09-12

N-Boc-3-fluoro-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• MFCD32199158
• SY236879
• tert-Butyl (3-fluoro-2-nitrophenyl)carbamate
• N-tert-Butyloxycarbonyl-3-fluoro-2-nitro Aniline
• 2504203-51-2
• BQUSPXOGHOFBSJ-UHFFFAOYSA-N
• SCHEMBL16330587
• E86721
• N-Boc-3-fluoro-2-nitroaniline

• Inchi： 1S/C11H13FN2O4/c1-11(2,3)18-10(15)13-8-6-4-5-7(12)9(8)14(16)17/h4-6H,1-3H3,(H,13,15)
• InChI Key： BQUSPXOGHOFBSJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1[N+](=O)[O-])NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.08593506g/mol
• Monoisotopic Mass: 256.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 306.2±32.0 °C(Predicted)
• pka: 11.79±0.70(Predicted)